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Compound of Interest

Compound Name: GGACK

Cat. No.: B1608369 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the disposal

of GGACK (H-Glu-Gly-Arg-chloromethylketone), a potent and irreversible inhibitor of urokinase

and Factor Xa.[1][2][3][4][5] Adherence to these procedures is critical for minimizing

environmental impact and protecting laboratory personnel.

Chemical and Physical Properties of GGACK
A thorough understanding of a substance's properties is the first step toward safe handling and

disposal. The following table summarizes key quantitative data for GGACK.
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Property Value

Alternate Names
Glutamyl-glycyl-arginine chloromethyl ketone,

EGR-chloromethylketone

Molecular Formula C₁₄H₂₅ClN₆O₅[1][2]

Molecular Weight 392.84 g/mol [2][6]

Appearance White solid[6]

Purity ≥80% by HPLC[1][6]

Solubility Soluble in water (50 mg/mL)[6]

Storage Temperature -20°C[6]

GGACK Disposal Protocol
The following step-by-step protocol outlines the recommended procedure for the proper

disposal of GGACK. This protocol is based on general best practices for laboratory chemical

waste disposal and should be adapted to comply with institutional and local regulations.

Experimental Protocol: GGACK Disposal

Personal Protective Equipment (PPE): Before beginning the disposal process, ensure

appropriate PPE is worn, including safety glasses, a lab coat, and chemical-resistant gloves.

Waste Identification and Classification:

All GGACK waste, including unused stock solutions, contaminated labware (e.g., pipette

tips, tubes), and rinsate from cleaning contaminated glassware, must be treated as

hazardous chemical waste.

Consult your institution's Environmental Health and Safety (EHS) department for specific

waste classification codes.

Preparation of Waste Container:
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Select a designated, leak-proof, and chemically compatible container for hazardous waste.

The container must have a secure screw-top lid.

Affix a "Hazardous Waste" label to the container. The label must include:

The full chemical name: "H-Glu-Gly-Arg-chloromethylketone (GGACK)"

The concentration and quantity of the waste.

The date the waste was first added to the container.

The name and contact information of the generating laboratory/researcher.

Disposal of Solid GGACK:

Carefully transfer any unwanted solid GGACK into the labeled hazardous waste container.

Avoid creating dust. If necessary, work in a chemical fume hood.

Disposal of GGACK Solutions:

Aqueous solutions of GGACK should be collected in the designated hazardous waste

container.

Do not dispose of GGACK solutions down the drain.

Decontamination of Glassware and Surfaces:

Triple-rinse all glassware that has come into contact with GGACK with a suitable solvent

(e.g., water, followed by ethanol or isopropanol).

Collect the first two rinsates as hazardous waste in the designated container.

The third rinsate can typically be disposed of down the drain, but confirm this with your

institutional EHS guidelines.

Wipe down any contaminated surfaces with an appropriate cleaning agent. Dispose of the

cleaning materials (e.g., paper towels) as hazardous waste.
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Storage and Collection:

Store the sealed hazardous waste container in a designated satellite accumulation area

within the laboratory.

Ensure the container is stored away from incompatible materials.

Once the container is full, or in accordance with your institution's policies, arrange for

waste pickup through your EHS department.

GGACK Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of GGACK.
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GGACK Disposal Workflow

Start: GGACK Waste Generated

Wear Appropriate PPE

Identify as Hazardous Waste

Prepare & Label Hazardous Waste Container

Is the waste solid GGACK?

Transfer Solid to Waste Container

Yes

Is the waste a GGACK solution?

No

Store Sealed Container in Satellite Accumulation Area

Pour Solution into Waste Container

Yes

Is it contaminated labware/surfaces?

No

Decontaminate: Triple Rinse & Collect Rinsate

Yes

No

Request Waste Pickup from EHS

End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Workflow for the safe disposal of GGACK waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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